Cas no 1620074-44-3 (1H-Indole-3-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• CAS No: 1620074-44-3
• MF: C₁₆H₂₀BNO₄
• MW: 301.145304679871
• CID: 6003289
• PubChem ID: 90298250
• Update Time: 2024-01-13

1H-Indole-3-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• SCHEMBL15896674
• methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carboxylate
• 1620074-44-3
• EN300-37102502

• Inchi： 1S/C16H20BNO4/c1-15(2)16(3,4)22-17(21-15)10-6-7-11-12(14(19)20-5)9-18-13(11)8-10/h6-9,18H,1-5H3
• InChI Key： VXLKNCNSYJJUME-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(B3OC(C)(C)C(C)(C)O3)=C2)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 301.1485383g/mol
• Monoisotopic Mass: 301.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 457.9±25.0 °C(Predicted)
• pka: 15.25±0.30(Predicted)